Cas no 2172266-01-0 (4-bromo-1-(2,3,3-trimethylbutyl)-1H-imidazole)

• Product Name: 4-bromo-1-(2,3,3-trimethylbutyl)-1H-imidazole
• CAS No: 2172266-01-0
• MF: C₁₀H₁₇BrN₂
• MW: 245.159381628036
• CID: 5978916
• PubChem ID: 165795798
• Update Time: 2023-12-29

4-bromo-1-(2,3,3-trimethylbutyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-(2,3,3-trimethylbutyl)-1H-imidazole
• EN300-1613811
• 2172266-01-0

• Inchi： 1S/C10H17BrN2/c1-8(10(2,3)4)5-13-6-9(11)12-7-13/h6-8H,5H2,1-4H3
• InChI Key： YVSSLZLQPVMVGP-UHFFFAOYSA-N
• SMILES： BrC1=CN(C=N1)CC(C)C(C)(C)C

Computed Properties

• Exact Mass: 244.05751g/mol
• Monoisotopic Mass: 244.05751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.8Ų